2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide

• IUPAC Name: 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide
• InChI: InChI=1S/C19H18N2O3/c1-3-12-7-6-8-13-14(11-20-17(12)13)18(22)19(23)21-15-9-4-5-10-16(15)24-2/h4-11,20H,3H2,1-2H3,(H,21,23)
• InChI Key: WBFINHWDJMWKPF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)C(=O)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide, also known as EI-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide is not fully understood, but it is believed to work by inhibiting the activity of a class of enzymes known as histone deacetylases (HDACs). HDACs are involved in the regulation of gene expression, and their inhibition has been shown to lead to the activation of tumor suppressor genes and the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide has been found to exhibit a range of other biochemical and physiological effects. For example, it has been shown to inhibit the growth of bacteria and fungi, and to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide in lab experiments is its potent and selective activity against cancer cells. However, one limitation of this compound is that it can be difficult to synthesize in large quantities, which can make it challenging to use in large-scale experiments.

Future Directions

There are several potential future directions for research on 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide. One area of focus could be the development of more efficient synthesis methods to enable larger-scale experiments. Another potential direction could be the investigation of the compound's potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further research could be conducted to better understand the compound's mechanism of action and its effects on various cellular pathways.

Synthesis Methods

The synthesis of 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide involves several steps, including the reaction of 7-ethylindole-3-carboxylic acid with 2-methoxyaniline, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to yield pure 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide.

Scientific Research Applications

2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide has been studied extensively for its potential applications in scientific research. One of the primary areas of focus has been its potential as a therapeutic agent for the treatment of cancer. Several studies have shown that 2-(7-ethyl-1H-indol-3-yl)-N-(2-methoxyphenyl)-2-oxoacetamide exhibits potent anti-cancer activity, particularly against breast and prostate cancer cells.